Cas no 1517509-97-5 (2-(4-chlorophenyl)methyl-2-methylpyrrolidine)

• Product Name: 2-(4-chlorophenyl)methyl-2-methylpyrrolidine
• CAS No: 1517509-97-5
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• MDL: MFCD21780480
• CID: 5244093
• PubChem ID: 66468037
• Update Time: 2026-03-08

2-(4-chlorophenyl)methyl-2-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[(4-chlorophenyl)methyl]-2-methyl-
• 2-(4-chlorophenyl)methyl-2-methylpyrrolidine

• MDL： MFCD21780480
• Inchi： 1S/C12H16ClN/c1-12(7-2-8-14-12)9-10-3-5-11(13)6-4-10/h3-6,14H,2,7-9H2,1H3
• InChI Key： UONVJBMSTXQKOQ-UHFFFAOYSA-N
• SMILES： N1CCCC1(CC1=CC=C(Cl)C=C1)C

Additional information on 2-(4-chlorophenyl)methyl-2-methylpyrrolidine

Introduction to 2-(4-chlorophenyl)methyl-2-methylpyrrolidine (CAS No. 1517509-97-5) in Modern Chemical and Pharmaceutical Research

2-(4-chlorophenyl)methyl-2-methylpyrrolidine, identified by its CAS number 1517509-97-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolidine class, which is well-known for its role in drug design and development. The presence of a chlorophenyl group and a methyl-substituted nitrogen atom in its molecular framework contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for medicinal chemists.

The molecular structure of 2-(4-chlorophenyl)methyl-2-methylpyrrolidine consists of a pyrrolidine ring substituted with a 4-chlorobenzyl group and a methyl group at the nitrogen atom. This configuration imparts specific electronic and steric properties that can influence its interactions with biological targets. The chlorophenyl moiety, in particular, is known to enhance lipophilicity and metabolic stability, while the methylpyrrolidine core provides a rigid scaffold that can be further modified to optimize pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(4-chlorophenyl)methyl-2-methylpyrrolidine and its derivatives. Researchers have been investigating its possible applications in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, pain management, and anti-inflammatory treatments. The compound’s ability to modulate neurotransmitter systems has made it a promising candidate for further study.

One of the most compelling aspects of 2-(4-chlorophenyl)methyl-2-methylpyrrolidine is its versatility as a building block for drug discovery. By modifying its core structure, chemists can generate libraries of analogs with tailored properties. For instance, substituting different functional groups at the nitrogen or benzyl positions can alter binding affinities and selectivity profiles. This flexibility has enabled the synthesis of several lead compounds that are currently undergoing preclinical evaluation.

Recent studies have highlighted the compound’s potential as an antagonist or partial agonist at various receptors. Its pyrrolidine scaffold is particularly relevant in the context of GABAergic and dopaminergic systems, which are implicated in conditions such as anxiety, depression, and neurodegenerative diseases. The chlorophenyl group enhances binding interactions by increasing hydrophobicity, while the methylpyrrolidine ring provides steric constraints that improve receptor recognition.

The synthesis of 2-(4-chlorophenyl)methyl-2-methylpyrrolidine typically involves multi-step organic reactions, including condensation reactions to form the pyrrolidine ring followed by functionalization at the benzyl position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening studies. High-throughput screening (HTS) has been employed to identify derivatives with enhanced potency and reduced side effects.

In addition to its pharmacological applications, 2-(4-chlorophenyl)methyl-2-methylpyrrolidine has shown promise in material science research. Its unique structural features make it suitable for developing novel polymers and coatings with improved mechanical strength and thermal stability. The compound’s ability to form stable complexes with other molecules also opens up possibilities for applications in catalysis and molecular recognition technologies.

The regulatory landscape for compounds like 2-(4-chlorophenyl)methyl-2-methylpyrrolidine is continually evolving, with increasing emphasis on safety and environmental considerations. Manufacturers must adhere to stringent guidelines to ensure that production processes are sustainable and that waste products are properly managed. Collaborative efforts between academia and industry are essential to develop greener synthetic routes while maintaining high standards of quality control.

Looking ahead, the future prospects for 2-(4-chlorophenyl)methyl-2-methylpyrrolidine appear promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with optimized properties. Furthermore, interdisciplinary approaches combining chemistry, biology, and pharmacology will be crucial in unlocking the full potential of this versatile compound.

In conclusion,2-(4-chlorophenyl)methyl-2-methylpyrrolidine (CAS No. 1517509-97-5) represents a significant advancement in pharmaceutical research due to its unique structural features and broad applicability. Its role as a scaffold for drug development underscores its importance in addressing unmet medical needs. As research continues to evolve,this compound is poised to play an increasingly vital role in both therapeutic innovation and material science applications.